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Compound of Interest
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Cat. No.: B1218027 Get Quote

Penicillin T: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Penicillin T, also known as (p-Aminobenzyl)penicillin, is a derivative of the foundational

penicillin structure. While historically identified, comprehensive and recent research detailing its

specific biological activities, intricate mechanisms, and clinical efficacy is limited in

contemporary scientific literature. This guide provides a summary of the known molecular

properties of Penicillin T and contextualizes its probable mechanism of action within the

broader, well-established framework of the penicillin class of β-lactam antibiotics. The

information herein is synthesized from available chemical data and the general principles of

penicillin pharmacology, intended to serve as a foundational reference in the absence of

specific in-depth studies on this particular analogue.

Molecular Profile of Penicillin T
Penicillin T is chemically designated as (2S,5R,6R)-6-[[2-(4-aminophenyl)acetyl]amino]-3,3-

dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid. Its fundamental molecular

characteristics are summarized below.
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Property Data

Molecular Formula C₁₆H₁₉N₃O₄S

Molecular Weight 349.4 g/mol

IUPAC Name

(2S,5R,6R)-6-[[2-(4-

aminophenyl)acetyl]amino]-3,3-dimethyl-7-oxo-

4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic

acid

Synonyms (p-Aminobenzyl)penicillin

General Mechanism of Action: The β-Lactam Core
The antibacterial activity of the penicillin family is conferred by the strained four-membered β-

lactam ring. This electrophilic core is crucial for the inhibition of bacterial cell wall synthesis.

The generally accepted mechanism of action for penicillins, which is presumed for Penicillin T,

is detailed below.

Inhibition of Peptidoglycan Synthesis
Penicillins act by acylating the active site of penicillin-binding proteins (PBPs), which are

bacterial enzymes essential for the final steps of peptidoglycan synthesis. Peptidoglycan, a

critical component of the bacterial cell wall, provides structural integrity and protection against

osmotic lysis.

The key steps in this process are:

Target Recognition: Penicillins mimic the D-alanyl-D-alanine moiety of the peptidoglycan

precursor.

Acylation of PBPs: The strained β-lactam ring opens and forms a covalent bond with a serine

residue in the active site of the PBP, rendering the enzyme inactive.

Inhibition of Transpeptidation: The inactivation of PBPs prevents the cross-linking of

peptidoglycan chains.
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Cell Lysis: The compromised cell wall cannot withstand the internal osmotic pressure,

leading to cell lysis and bacterial death.
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General Mechanism of Penicillin Action

Experimental Protocols
Due to the limited availability of recent and detailed experimental studies specifically on

Penicillin T, this section outlines generalized protocols commonly used in the evaluation of

penicillin-class antibiotics. These methodologies would be applicable for future research on

Penicillin T.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC is the lowest concentration of an antimicrobial that inhibits the visible growth of a

microorganism after overnight incubation.

Protocol: Broth Microdilution Method

Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium (e.g.,

Staphylococcus aureus, Escherichia coli) is prepared to a concentration of approximately 5 x

10⁵ colony-forming units (CFU)/mL in a suitable broth medium (e.g., Mueller-Hinton broth).

Serial Dilution of Penicillin T: A two-fold serial dilution of Penicillin T is prepared in a 96-

well microtiter plate.

Inoculation: Each well is inoculated with the bacterial suspension.
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Incubation: The plate is incubated at 37°C for 18-24 hours.

Reading Results: The MIC is determined as the lowest concentration of Penicillin T at which

no visible bacterial growth is observed.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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